rac-1-[(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-yl]methanamine dihydrochloride, trans

• CAS No.: 71938-21-1
• Molecular Formula: C6H16Cl2N2O2
• Molecular Weight: 219.1

Description

Rac-1-[(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-yl]methanamine dihydrochloride, trans, is a compound characterized by its dioxane ring structure and aminomethyl group. This compound is often used in various scientific research fields due to its unique chemical properties and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of rac-1-[(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-yl]methanamine dihydrochloride typically involves a multi-step reaction process. The initial step includes the preparation of the dioxane ring followed by the incorporation of the aminomethyl group. Standard reagents and reaction conditions often involve the use of a base catalyst, elevated temperatures, and organic solvents to facilitate these transformations.

Industrial Production Methods

For industrial-scale production, methods are optimized to ensure high yield and purity. Techniques such as continuous flow synthesis and the use of more efficient catalysts might be employed. Quality control measures are essential to maintain the consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

Rac-1-[(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-yl]methanamine dihydrochloride can undergo various types of chemical reactions:

• Oxidation: : Undergoes oxidation to form corresponding oxides or other derivatives.

• Reduction: : Can be reduced using appropriate reducing agents to modify the functional groups.

• Substitution: : Participates in substitution reactions, where specific groups can be replaced by other functional groups under controlled conditions.

Common Reagents and Conditions

Common reagents include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminium hydride, and various alkylating agents for substitution reactions. Reaction conditions often vary, requiring specific temperatures, pH levels, and solvents to achieve desired outcomes.

Major Products

The products formed from these reactions depend largely on the reaction conditions and reagents used. Oxidation typically yields oxides, reduction can produce more saturated analogs, and substitution might result in structurally diverse derivatives.

Scientific Research Applications

Rac-1-[(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-yl]methanamine dihydrochloride is used extensively in scientific research due to its versatility:

• Chemistry: : Serves as a building block for the synthesis of more complex molecules.

• Biology: : Used in studies investigating cell signaling pathways and molecular interactions.

• Medicine: : Explored for its potential therapeutic benefits, particularly in modulating biological targets.

• Industry: : Applied in the development of novel materials and as a reagent in various industrial processes.

Mechanism of Action

This compound exerts its effects primarily by interacting with specific molecular targets, such as enzymes or receptors, which leads to modulation of biological pathways. The exact mechanism involves binding to these targets and altering their activity, which can result in various downstream effects, including changes in cellular function or metabolic processes.

Comparison with Similar Compounds

Rac-1-[(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-yl]methanamine dihydrochloride stands out due to its unique combination of the dioxane ring and aminomethyl functionality. Similar compounds include:

• 1-[(2S,5R)-5-(aminomethyl)-1,4-dioxan-2-yl]methanamine dihydrochloride: : Differs in stereochemistry, leading to different biological activity.

• 1-[(2R,5R)-5-(aminomethyl)-1,4-dioxan-2-yl]methanamine dihydrochloride: : Another stereoisomer with potentially varied effects.

Each of these related compounds has distinct properties and applications, highlighting the importance of stereochemistry in determining their functionality.

That covers the main aspects of rac-1-[(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-yl]methanamine dihydrochloride. Quite a mouthful, but fascinating nonetheless! What's the next topic?